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Compound of Interest

Compound Name: Benzyl 4-formylbenzylcarbamate

CAS No.: 159730-67-3

Cat. No.: B575268

Get Quote

Executive Summary
Benzyl 4-formylbenzylcarbamate (CAS: 141058-26-4) is a critical bifunctional linker used

extensively in medicinal chemistry, particularly in the synthesis of Proteolysis Targeting

Chimeras (PROTACs) and Antibody-Drug Conjugates (ADCs). It features a benzyloxycarbonyl

(Cbz) protecting group on the amine and a reactive aldehyde handle.

This guide provides a definitive analysis of its mass spectrometry (MS) fragmentation behavior.

Unlike simple alkyl amines, the interplay between the aromatic Cbz group and the para-

substituted benzaldehyde creates a unique spectral signature. We compare this signature

against standard alternatives (Boc and Fmoc analogs) to assist researchers in rapid structural

validation and impurity profiling.

Structural Analysis & Theoretical Fragmentation
To interpret the MS data correctly, we must first deconstruct the molecule into its labile

components. The molecule (
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, MW 269.29 Da) ionizes typically in positive Electrospray Ionization (ESI+) mode to form the
protonated precursor

.

The Fragmentation Pathway
The fragmentation is dominated by the stability of the benzyl/tropylium cation. Upon Collision-

Induced Dissociation (CID), the carbamate linkage cleaves, preferentially ejecting the

protecting group.

Key Theoretical Fragments:

91.05 (Tropylium Ion): The signature of the Cbz group. The benzyl cation rearranges to the
seven-membered tropylium ring (

).

134.06 (4-formylbenzylammonium): The core amine scaffold after the loss of the Cbz group
and decarboxylation (

).

226.1 (Loss of

): A neutral loss of 44 Da, common in carbamates, though often transient.

Visualization: Fragmentation Mechanism
The following diagram illustrates the primary dissociation pathways expected in a Q-TOF or

Triple Quadrupole system.
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Figure 1: Predicted ESI+ fragmentation pathway showing the dominance of the Tropylium ion

and the liberation of the functional core.

Comparative Analysis: Cbz vs. Boc vs. Fmoc[2][3]
In linker chemistry, the choice of protecting group dictates not just synthetic strategy but also

analytical detectability. The table below compares Benzyl 4-formylbenzylcarbamate (Cbz)

against its tert-butyloxycarbonyl (Boc) and Fluorenylmethyloxycarbonyl (Fmoc) analogs.

Table 1: Mass Spectrometry Performance Comparison
Feature

Cbz-Analog

(Subject)

Boc-Analog

(Alternative)

Fmoc-Analog

(Alternative)

Precursor Stability
High. Stable in acidic

mobile phases.

Low. Prone to in-

source fragmentation

(ISF).

Medium. Stable in

acid, labile in base.

Dominant Fragment 91 (Tropylium). Highly

intense, diagnostic.

or

. Loss of

isobutene/Boc.

179 (Dibenzofulvene

cation).

Diagnostic Utility

Excellent for

confirming aromatic

content.

Good for confirming

labile nature.

Excellent for

confirming Fmoc

presence.

Low Mass Noise
Clean.

91 is in a quiet region.

Noisy. Low mass

range (

) often crowded.

Clean. High mass

fragment (

).

Ionization Mode ESI+ (Strong) ESI+ (Moderate)
ESI+ (Strong), ESI-

(Moderate)

Expert Insight: While Boc is cheaper, Cbz (the subject) offers superior analytical robustness.

Boc groups often fragment inside the ESI source before reaching the detector (In-Source

Fragmentation), leading to confusion between the parent ion and the deprotected species. The
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Cbz group is more robust under standard LC-MS conditions (0.1% Formic Acid), ensuring the

observed parent ion

is the intact molecule.

Experimental Protocol (Self-Validating)
To reproduce these results and validate the compound's identity, follow this standardized LC-

MS/MS workflow. This protocol is designed to minimize aldehyde hydration (gem-diol

formation) which can confuse MW determination.

Reagents
Solvent A: Water + 0.1% Formic Acid (LC-MS Grade).

Solvent B: Acetonitrile + 0.1% Formic Acid (LC-MS Grade).

Avoid: Methanol (Reacts with aldehyde to form hemiacetals, shifting mass by +32 Da).

Step-by-Step Methodology
Sample Preparation:

Dissolve 1 mg of Benzyl 4-formylbenzylcarbamate in 1 mL of Acetonitrile (Not MeOH).

Dilute to 10 µg/mL with 50:50 Water:Acetonitrile.

LC Conditions:

Column: C18 Reverse Phase (e.g., Agilent ZORBAX Eclipse Plus, 2.1 x 50mm, 1.8µm).

Gradient: 5% B to 95% B over 5 minutes.

Flow Rate: 0.4 mL/min.

MS Settings (Generic Q-TOF/Triple Quad):

Source: ESI Positive.

Capillary Voltage: 3500 V.
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Fragmentor/Cone Voltage: 135 V (Higher voltage promotes Cbz cleavage).

Collision Energy (CE): Ramp 10–40 eV.
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Figure 2: Analytical workflow emphasizing the avoidance of alcohol solvents to preserve the

aldehyde moiety.
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Detailed Fragmentation Interpretation
When analyzing the MS2 spectrum obtained from the protocol above, use the following logic to

confirm identity:

The Parent Ion Check
Observed:

270.3 (

)

Common Artifacts: If Methanol was used, you may see

302.3 (Hemiacetal) or

288.3 (Hydrate). Action: If these appear, switch solvent to ACN.

The "Cbz" Confirmation (Low Energy CID)
At low collision energies (10-15 eV), the molecule remains largely intact. As energy increases

(20-25 eV), the

91 peak will appear.

Mechanism: Heterolytic cleavage of the benzyl-oxygen bond. The charge is retained on the

benzyl group due to resonance stabilization (Tropylium).

Validation: If

91 is absent, the Cbz group is likely not present or the ionization settings are too soft.

The "Linker" Confirmation (High Energy CID)
At higher energies (>30 eV), look for

134.06.

Identity: This corresponds to the
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ion.

Significance: This confirms the "payload" side of the molecule (the aldehyde linker) is intact.

If this peak is shifted, your aldehyde may be oxidized to a carboxylic acid (

Da) or reduced to an alcohol (

Da).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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